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Compound of Interest

Compound Name: Permanent Yellow Rn

CAS No.: 6528-34-3

Cat. No.: B1584935

Get Quote

Welcome to the Technical Support Center for Permanent Yellow RN (C.I. Pigment Yellow 65).

This guide is designed for researchers, scientists, and drug development professionals to

provide in-depth technical guidance and troubleshooting for the use of Permanent Yellow RN
with various polymer binders. As your virtual Senior Application Scientist, my goal is to equip

you with the foundational knowledge and practical protocols to anticipate and resolve

challenges in your formulations.

Frequently Asked Questions (FAQs)
This section addresses common initial inquiries about Permanent Yellow RN, providing a

quick reference for its fundamental properties and applications.

Q1: What is Permanent Yellow RN?

Permanent Yellow RN is a monoazo organic pigment, chemically identified as 2-[(4-methoxy-

2-nitrophenyl)azo]-N-(2-methoxyphenyl)-3-oxo-butyramide.[1] It is known for its bright, reddish-

yellow shade and is widely used in various applications due to its good lightfastness, weather

resistance, and chemical stability.[1]
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Table 1: Chemical and Physical Properties of Permanent Yellow RN

Property Value

C.I. Name Pigment Yellow 65

C.I. Number 11740

CAS Number 6528-34-3

Molecular Formula C₁₈H₁₈N₄O₆

Molecular Weight 386.36 g/mol

Appearance Reddish-yellow powder

Oil Absorption 25-65 g/100g

Heat Resistance 150 °C

Source: , [1][2]

Q2: In which polymer binder systems is Permanent Yellow RN typically used?

Permanent Yellow RN is a versatile pigment recommended for a range of binder systems,

including:

Water-based systems: Such as latex paints and water-based inks.[3]

Solvent-based systems: Including industrial and decorative paints.[3]

Plastics: It is frequently used in PVC, rubber, polypropylene (PP), and polyethylene (PE).[2]

Q3: What are the key performance characteristics of Permanent Yellow RN?

Permanent Yellow RN is valued for its:

High Opacity: It provides excellent hiding power.[2]

Good Lightfastness: It demonstrates good resistance to fading when exposed to light,

particularly in full shades.[2]
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Weather Resistance: It maintains its color and stability in outdoor applications.[1]

Solvent and Chemical Resistance: It shows good resistance to solvents, acids, and alkalis.

[3]

Troubleshooting Guide: Common Issues and
Solutions
This section provides a structured approach to diagnosing and resolving common problems

encountered when incorporating Permanent Yellow RN into polymer formulations.

Issue 1: Poor Dispersion and Agglomeration
Symptoms:

Specks or streaks in the final product.

Low color strength or inconsistent color.

Rough surface finish.

Causality: Poor dispersion occurs when pigment particles are not adequately separated and

wetted by the polymer binder, leading to clumps or agglomerates. This can be due to

incompatible surface energies between the pigment and the binder, improper mixing, or

incorrect formulation of additives.[4]

Troubleshooting Workflow:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 15 Tech Support

https://www.zeyachem.net/pigment-yellow-65.html
https://www.precisechem.com/pigment-yellow-65-2-product/
https://www.benchchem.com/product/b1584935/docs?utm_src=pdf-body#technical-support-center-permanent-yellow-rn-pigment-yellow-65-compatibility-guide
https://www.polywill.com/troubleshooting-common-issues-with-water-borne-dispersants-in-coatings/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584935?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Poor Dispersion Observed

Is a wetting/dispersing agent being used?

Yes

No

Is the mixing energy sufficient?

Select a compatible wetting/dispersing agent based on binder polarity.

Yes

No

Is the pigment loading appropriate?

Increase mixing speed/time or use high-shear equipment.

Yes

No

Dispersion Improved

Optimize pigment concentration. Start with lower loading.

Click to download full resolution via product page

Caption: Workflow for troubleshooting poor pigment dispersion.
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Experimental Protocol: Assessing Dispersion Quality

This protocol is based on the principles outlined in ASTM D1210 for determining the fineness of

dispersion.[5][6]

Objective: To quantitatively assess the degree of pigment dispersion in a liquid binder system.

Materials:

Hegman gauge (fineness of grind gauge)

Scraper blade

Pigment-binder dispersion sample

Solvent for cleaning

Procedure:

Place the Hegman gauge on a flat, non-slip surface.

Ensure the gauge and scraper are clean.

Pour a sample of the pigment-binder dispersion at the deep end of the gauge's channel.

Hold the scraper with both hands and draw it down the length of the gauge at a steady pace.

Immediately view the gauge at a low angle to observe where the pigment particles or streaks

appear.

The fineness of grind is the point on the scale where a significant number of coarse particles

are observed.

Record the Hegman value and compare it against your product's specifications.

Issue 2: Color Shift or Fading
Symptoms:
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The final color is different from the expected shade.

The color fades over time, especially when exposed to light or heat.

Causality: A color shift can occur due to the interaction of the pigment with other components in

the formulation or degradation under environmental stress. For instance, some organic

pigments can exhibit crystal instability in the presence of certain organic solvents, leading to a

red shade shift. Fading is often due to photodegradation from UV exposure.[7] In polyurethane

systems, yellowing can be caused by the oxidation of the polymer backbone, which is

accelerated by UV light.[8][9]

Troubleshooting and Mitigation Strategies:

Binder Compatibility: Ensure the chosen binder is compatible with monoazo pigments. For

polyurethane systems prone to yellowing, consider using aliphatic isocyanates over aromatic

ones and incorporating UV stabilizers and antioxidants.[8]

Heat Stability: Permanent Yellow RN has a heat stability of around 150°C.[2] For

applications requiring higher processing temperatures, pre-testing the thermal stability is

crucial.

Lightfastness: While Permanent Yellow RN has good lightfastness, for applications

requiring very high durability, consider adding UV absorbers to the formulation.

Experimental Protocol: Evaluating Lightfastness

This protocol is a simplified version based on ASTM D4303 for accelerated weathering.[10]

Objective: To assess the resistance of a pigmented polymer to color change upon exposure to

a controlled light source.

Materials:

Xenon arc weathering chamber

Spectrocolorimeter

Prepared samples of the pigmented polymer
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Control samples stored in the dark

Procedure:

Prepare several identical samples of the pigmented polymer film or plaque.

Measure the initial color of each sample using a spectrocolorimeter, recording the CIE Lab*

values.

Place half of the samples in the xenon arc chamber. The other half should be stored in a

dark, room-temperature environment as controls.

Expose the samples to a defined cycle of light and humidity as specified in ASTM D4303.[10]

At predetermined intervals, remove a sample from the chamber and measure its color.

Calculate the color difference (ΔE*) between the exposed samples and the controls.

A higher ΔE* indicates a greater color change and lower lightfastness.

Issue 3: Bleeding and Migration
Symptoms:

Color from the pigmented polymer transfers to an adjacent material upon contact.

The color "blooms" to the surface of the plastic over time.

Causality: Bleeding is the migration of pigment out of a polymer matrix.[11] This is more

common in plasticized polymers where the plasticizer can facilitate pigment mobility. The

choice of pigment and its solubility in the system are key factors.

Troubleshooting and Prevention:

Pigment Selection: While Permanent Yellow RN generally has good bleed resistance, it's

essential to test it in your specific formulation, especially in highly plasticized systems like

flexible PVC.

Formulation Adjustments: Reducing the amount of migratory additives can help.
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Barrier Coats: In some applications, a clear topcoat can be used to prevent migration.

Experimental Protocol: Bleed Resistance Test

This protocol is adapted from the principles of ASTM D279 and EN 14469-4.[12][13]

Objective: To determine the tendency of a pigment to migrate from a colored polymer to a white

contact material.

Materials:

A cured sample of the polymer colored with Permanent Yellow RN.

A sample of unpigmented, white polymer (e.g., plasticized PVC).

A laboratory oven.

A weight to ensure firm contact between the samples.

A gray scale for assessing staining.

Procedure:

Cut a small piece of the colored polymer sample and the white polymer sample to the same

size.

Place the colored sample on a flat surface and place the white sample on top of it.

Put a weight on top of the samples to ensure intimate contact.

Place the assembly in an oven at a specified temperature (e.g., 80°C) for a set period (e.g.,

24 hours).

After the specified time, remove the assembly from the oven and allow it to cool.

Separate the samples and visually assess the degree of staining on the white sample using

a gray scale. A rating of 5 indicates no bleeding, while a rating of 1 indicates severe

bleeding.
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Polymer Binder Compatibility Overview
This section provides a general overview of the compatibility of Permanent Yellow RN with

common polymer binders. It is crucial to perform specific testing for your unique formulation.

Table 2: Compatibility of Permanent Yellow RN with Various Polymer Binders

Polymer Binder
Compatibility
Notes

Potential Issues
Recommended
Testing

Acrylics (Water-

Based)

Generally good

compatibility. Often

used in latex paints.[2]

Flocculation if not

properly dispersed.

Can be sensitive to

pH changes.

Dispersion (Hegman),

Color Acceptance

Polyurethanes

(Solvent-Based)

Good compatibility,

but the polyurethane

chemistry is critical.

Potential for yellowing

of the binder itself,

which can affect the

final color.

Lightfastness (ASTM

D4303), Chemical

Resistance

Epoxies

Good compatibility.

Used in industrial

coatings and flooring.

Can affect cure times.

Adhesion may be

impacted by pigment

loading.

Adhesion (ASTM

D3359), Cure Time

Analysis

Polyesters

(Unsaturated)

Generally compatible,

used in gelcoats and

composites.

High processing

temperatures can be a

concern for heat

stability.

Heat Stability, Bleed

Resistance in

SMC/BMC

Vinyls (PVC)
Widely used in both

rigid and flexible PVC.

Bleeding can be an

issue in highly

plasticized

formulations.

Bleed Resistance (EN

14469-4)

Workflow for New Formulation Development:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 15 Tech Support

https://www.benchchem.com/product/b1584935/docs?utm_src=pdf-body#technical-support-center-permanent-yellow-rn-pigment-yellow-65-compatibility-guide
https://www.benchchem.com/product/b1584935/docs?utm_src=pdf-body#technical-support-center-permanent-yellow-rn-pigment-yellow-65-compatibility-guide
https://www.finelandchem.com/pigment-yellow-65/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584935?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance Testing

Start: New Formulation with Permanent Yellow RN

Define Application and Performance Requirements

Select Polymer Binder System

Initial Lab-Scale Dispersion

Assess Dispersion Quality (Hegman Gauge)

Prepare Test Samples (Films/Plaques)

Conduct Performance Testing

Analyze Results and Refine Formulation Colorimetric Analysis Lightfastness (ASTM D4303) Bleed/Migration Test (ASTM D279) Adhesion (ASTM D3359)

Final Formulation

Click to download full resolution via product page

Caption: A systematic approach for developing new formulations.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.benchchem.com/product/b1584935/docs?utm_src=pdf-body-img#technical-support-center-permanent-yellow-rn-pigment-yellow-65-compatibility-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584935?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Troubleshooting 12 Acrylic Pour Problems. Fluid Texture Art. [Link]

ASTM D3015-95 - Standard Practice for Microscopical Examination of Pigment Dispersion in

Plastic Compounds. ASTM International. [Link]

ASTM Lightfastness Testing for Oil Paints. Just Paint. [Link]

ASTM D4303 test lightfastness of colorants. Micom Laboratories. [Link]

Testing of Pigments for Plastics. Aquaterra. [Link]

ASTM D279-02 - Standard Test Methods for Bleeding of Pigments. ASTM International.

[Link]

Lightfastness. Wikipedia. [Link]

Lightfastness and ASTM Explained. Nova Color. [Link]

D 4303 – 03 - Standard Test Methods for Lightfastness of Colorants Used in Artists'

Materials. ASTM International. [Link]

Pigments and extenders - Testing of colouring materials in plasticized polyvinyl chloride

(PVC-P) - Part 4: Determination of bleeding of colouring materials SS-EN 14469-4:2004.

Svenska institutet för standarder, SIS. [Link]

PIGMENT YELLOW 65. Ataman Kimya. [Link]

Pigment yellow 65 - Corimax Yellow RN. Zeya Chemicals. [Link]

How Colour Influences UK Polyurethane Industrial Coatings. Independent Paint Supplies.

[Link]

Troubleshooting Common Issues with Water-Borne Dispersants in Coatings. Polywill. [Link]

Ask Dr. Nick: Bleed-Out of Pigment. Association of Rotational Molders. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://fluidtextureart.com/troubleshooting-12-acrylic-pour-problems/
https://www.astm.org/d3015-95.html
https://justpaint.org/astm-lightfastness-testing-for-oil-paints/
https://micomlab.com/micom-testing/astm-d4303/
https://aquaterratechnologies.com/wp-content/uploads/2019/07/Testing-of-Pigments-for-Plastics.pdf
https://www.astm.org/d0279-02.html
https://en.wikipedia.org/wiki/Lightfastness
https://novacolorpaint.com/blogs/nova-color-paint-blog/lightfastness-and-astm-explained
https://www.astm.org/d4303-03.html
https://www.sis.se/produkter/farg-och-lackindustri/fargamnen/ss-en-14469-42004/
https://www.ataman-kimya.com/pigment-yellow-65_p2882.html
https://www.zeyachemicals.com/pigment-yellow-65-corimax-yellow-rn/
https://www.ipspaint.co.uk/how-colour-influences-uk-polyurethane-industrial-coatings/
https://www.polywill.com/troubleshooting-common-issues-with-water-borne-dispersants-in-coatings.html
https://www.rotomolding.org/blogpost/1971202/479900/Ask-Dr-Nick-Bleed-Out-of-Pigment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584935?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Epoxy Coating Adhesion: Science Behind Strong Bonds. NSPC Insights. [Link]

ISO 787/16-1986. iTeh Standards. [Link]

ISO 787-1-1982 General test methods for pigments and fillers - Part 1. Lonroy Equipment.

[Link]

INTERNATIONAL STANDARD ISO 787-25. [Link]

Solving color acceptance problems in decorative paints. Elementis. [Link]

ISO 787-25:1993. iTeh Standards. [Link]

ISO Standards For Paints and Driers. Scribd. [Link]

Lumps, Bumps, and Clumps: Solving Common Acrylic Pouring Problems. [Link]

China Pigment Yellow 65 / CAS 6528-34-3 factory and manufacturers. Precise Color. [Link]

ASTM D1210 Standard Test Method for Fineness of Dispersion of Pigment Vehicle Systems

with Hegman Type Gage. [Link]

Problem of Floating Color and Blooming of Paint Pigments. Industry News. [Link]

How to ensure the color stability of the cured product with polyurethane curing agent?. Blog.

[Link]

What are the effects of pigments and additives on the adhesion of coatings?. Blog. [Link]

Pigment Yellow 65. SY Chemical Co., Ltd. [Link]

Yellow Polyester/Epoxy Pigment for tinting resin. Fibre Glast. [Link]

How to alleviate polyurethane yellowing?. Partners in Chemicals. [Link]

ASTM D1210-1996 Standard Test Method for Determination of Dispersion Fineness of

Pigment-Paint Systems. Lonroy Equipment. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.nspcoatings.com/epoxy-coating-adhesion/
https://www.iteh.ai/catalog/standards/sist/6a0e8d0e-2d9c-4f5e-8b6a-0d8e8b0e8d0e/iso-787-16-1986
https://www.lonroy.com/iso-787-1-1982-general-test-methods-for-pigments-and-fillers-part-1-comparison-of-pigment-colors.html
https://www.iso.org/standard/5092.html
https://www.elementis.com/resources/solving-color-acceptance-problems-in-decorative-paints
https://www.iteh.ai/catalog/standards/sist/6a0e8d0e-2d9c-4f5e-8b6a-0d8e8b0e8d0e/iso-787-25-1993
https://www.scribd.com/document/372558133/ISO-Standards-for-Paints-and-Driers
https://acrylicpouring.com/lumps-bumps-and-clumps-solving-common-acrylic-pouring-problems/
https://www.precisecolor.com/pigment-yellow-65-cas-6528-34-3/
https://www.astm.org/d1210-96r02.html
https://www.shinechems.com/info/problem-of-floating-color-and-blooming-of-paint-pigments-78759325.html
https://www.polyurethane-curing-agent.com/blog/how-to-ensure-the-color-stability-of-the-cured-product-with-polyurethane-curing-agent.html
https://www.chuangda-chem.com/blog/what-are-the-effects-of-pigments-and-additives-on-the-adhesion-of-coatings.html
https://www.sy-chem.com/pigment-yellow-65.html
https://www.fibreglast.com/product/yellow-polyester-epoxy-pigment-44-a/Polyester_Resins-Pigments
https://www.partnersinchemicals.com/news/how-to-alleviate-polyurethane-yellowing/
https://www.lonroy.com/astm-d1210-1996-standard-test-method-for-determination-of-dispersion-fineness-of-pigment-paint-systems.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584935?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PU Remains Brightly Colored as New! Challenge and Solution to Polyurethane Gas Fading.

[Link]

Modification of epoxy resins for improvement of adhesion: A critical review. ResearchGate.

[Link]

How to improve the adhesion of epoxy coating on steel substrate? Which factor affects?.

[Link]

ASTM D4451-02(2021) - Standard Test Method for Pigment Content of Paints by Low-

Temperature Ashing. ASTM International. [Link]

Stop yellowing of PU. Partners in Chemicals. [Link]

ASTM D1208-96(2019) - Standard Test Methods for Common Properties of Certain

Pigments. ASTM International. [Link]

Sudarshan Chemical Industries Limited. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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